Cas no 934293-91-1 (Omeprazole-d6)

• Product Name: Omeprazole-d6
• CAS No: 934293-91-1
• MF: C₁₇H₁₉N₃O₃S
• MW: 348.434547662735
• CID: 827182
• PubChem ID: 45040154
• Update Time: 2025-06-09

Omeprazole-d6 Chemical and Physical Properties

Names and Identifiers

• OMEPRAZOLE-D3
• 1H-Benzimidazole,6-(methoxy-d3)-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-
• AS-6039
• HY-B0113S
• Omeprazole-(5-methoxy-d3), analytical standard
• 2-[(4-Methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-6-[(~2~H_3_)methyloxy]-1H-benzimidazole
• XLB73101
• 6-(Methoxy-d3)-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-be nzimidazole-4,5,7-d3
• rac- Esomeprazole-d3
• A859785
• H 16868 D3
• 922731-01-9
• 2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-6-(trideuteriomethoxy)-1H-benzimidazole
• Omeprazole D3
• AKOS037645365
• 934293-91-1
• SCHEMBL13645387
• SCHEMBL3179386
• F85131
• DTXSID90919273
• AKOS040733914
• Omeprazole (benzimidazole 5-trideuteriomethoxy)
• Omeprazole-d6

• Inchi： 1S/C17H19N3O3S/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17/h5-8H,9H2,1-4H3,(H,19,20)/i3D3
• InChI Key： SUBDBMMJDZJVOS-HPRDVNIFSA-N
• SMILES： S(C1=NC2C=CC(=CC=2N1)OC([2H])([2H])[2H])(CC1C(C)=C(C(C)=CN=1)OC)=O

Computed Properties

• Exact Mass: 348.13400
• Monoisotopic Mass: 348.13354289g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• PSA: 96.31000
• LogP: 3.76540

Additional information on Omeprazole-d6

Recent Advances in Omeprazole-d6 Research and Its Implications in Chemical Biology and Medicine

Omeprazole-d6, a deuterium-labeled analog of the widely used proton pump inhibitor omeprazole, has garnered significant attention in recent years due to its utility in pharmacokinetic and metabolic studies. The compound, with the CAS number 934293-91-1, serves as an internal standard in mass spectrometry-based assays, enabling precise quantification of omeprazole and its metabolites in biological matrices. This research brief synthesizes the latest findings on Omeprazole-d6, highlighting its applications in drug development, metabolic profiling, and clinical research.

A recent study published in the *Journal of Pharmaceutical and Biomedical Analysis* (2023) demonstrated the enhanced stability and reliability of Omeprazole-d6 in LC-MS/MS assays compared to its non-deuterated counterpart. The deuterium labeling minimizes isotopic interference, improving the accuracy of omeprazole quantification in complex biological samples. This advancement is particularly relevant for therapeutic drug monitoring (TDM) in patients undergoing long-term omeprazole therapy, where precise dose adjustments are critical.

In the realm of drug-drug interaction studies, Omeprazole-d6 has emerged as a valuable tool for investigating cytochrome P450 (CYP2C19) enzyme activity. A 2024 *Clinical Pharmacology & Therapeutics* paper utilized Omeprazole-d6 to elucidate the impact of genetic polymorphisms on omeprazole metabolism, revealing significant inter-individual variability in drug clearance rates. These findings underscore the importance of personalized medicine approaches in optimizing omeprazole therapy for patients with CYP2C19 polymorphisms.

Beyond its analytical applications, Omeprazole-d6 has facilitated breakthroughs in understanding the molecular mechanisms of proton pump inhibitors. Researchers at the University of Cambridge (2024) employed hydrogen-deuterium exchange mass spectrometry (HDX-MS) with Omeprazole-d6 to map the binding interactions between omeprazole and the gastric H+/K+-ATPase. This structural insight has paved the way for the design of next-generation acid-suppressive drugs with improved selectivity and reduced side effects.

The synthesis and characterization of Omeprazole-d6 have also seen notable progress. A 2023 *Journal of Labelled Compounds and Radiopharmaceuticals* article detailed an optimized synthetic route for Omeprazole-d6, achieving >99% isotopic purity and excellent batch-to-batch consistency. This methodological improvement ensures the reliable supply of high-quality Omeprazole-d6 for research and clinical applications, addressing previous challenges in deuterated compound production.

Looking ahead, the integration of Omeprazole-d6 with emerging analytical technologies holds promise for advancing pharmaceutical research. Recent pilot studies have explored its use in microsampling techniques and point-of-care testing devices, potentially revolutionizing therapeutic monitoring in resource-limited settings. Furthermore, the application of Omeprazole-d6 in multi-omics approaches may unravel novel biomarkers for gastroesophageal disorders, opening new avenues for targeted therapies.

In conclusion, Omeprazole-d6 (934293-91-1) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its applications span from fundamental mechanistic studies to clinical implementation, demonstrating the enduring value of deuterated analogs in modern drug development. As analytical technologies evolve, Omeprazole-d6 is poised to remain an indispensable tool for researchers and clinicians alike.